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Compound of Interest

Compound Name: Cyclohexene sulfide

Cat. No.: B1347086 Get Quote

Comprehensive Guide to Handling Cyclohexene
Sulfide
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Cyclohexene sulfide. The following procedural

steps and data are intended to ensure the safe handling, storage, and disposal of this

chemical.

Hazard Identification
Cyclohexene sulfide is a flammable liquid and vapor with a distinct stench.[1] It is crucial to be

aware of its potential health effects:

Eye Contact: May cause eye irritation, chemical conjunctivitis, and corneal damage.[1]

Skin Contact: May cause skin irritation and dermatitis.[1]

Inhalation: May cause irritation of the respiratory tract.[1] Vapors can lead to dizziness or

suffocation.[1]

Ingestion: May cause irritation of the digestive tract, leading to nausea, vomiting, and

diarrhea.[1] Ingestion of large amounts may cause depression of the central nervous system.

[1]
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Chronic Exposure: No information on the chronic effects of exposure has been found.[1]

The toxicological properties of Cyclohexene sulfide have not been fully investigated.[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure.

Protection Type Specific Equipment Standard/Reference

Eye/Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

flame-retardant lab coat or

chemical-resistant apron.

Ensure gloves are inspected

prior to use.[2]

Respiratory Protection

Required when vapors or

aerosols are generated. A

NIOSH-approved respirator

with a suitable filter (e.g., type

ABEK (EN14387)) is

recommended.

A respiratory protection

program meeting OSHA 29

CFR 1910.134 and ANSI

Z88.2 requirements must be

followed.[1][3]

Footwear Closed-toe shoes. N/A

Operational Plan: Safe Handling Protocol
Adherence to a strict, step-by-step protocol is essential when handling Cyclohexene sulfide.

3.1. Preparation

Work Area: All work must be conducted in a well-ventilated area, preferably inside a chemical

fume hood.[1] Facilities should be equipped with an eyewash station and a safety shower.[1]

Remove Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and

any other sources of ignition.[1]
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Equipment: Use spark-proof tools and explosion-proof equipment for all operations.[1]

Grounding: Ground and bond all containers and receiving equipment during transfers to

prevent static discharge.[1]

3.2. Handling

Don PPE: Put on all required personal protective equipment as detailed in Section 2.

Container Handling: Keep the container tightly closed when not in use.[1]

Dispensing: When transferring the liquid, do so carefully to avoid splashes or the generation

of aerosols.

Avoid Contact: Take all necessary precautions to avoid direct contact with eyes, skin, and

clothing, and prevent inhalation or ingestion.[1]

Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end

of the workday.[1] Do not eat, drink, or smoke in the handling area.[2]

3.3. Decontamination

Clothing: If clothing becomes contaminated, remove it immediately and wash it before reuse.

[1]

Work Surface: Clean the work area thoroughly after completion of work.

Storage Plan
Proper storage is critical to maintain the chemical's stability and prevent hazardous situations.

Location: Store in a cool, dry, well-ventilated area designated as a "flammables area".[1]

Temperature: Keep refrigerated at a temperature between 2-8°C (below 4°C/39°F).[1][3]

Container: Store in a tightly closed, properly labeled container.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/23225.pdf
https://pim-resources.coleparmer.com/sds/23225.pdf
https://pim-resources.coleparmer.com/sds/23225.pdf
https://pim-resources.coleparmer.com/sds/23225.pdf
https://pim-resources.coleparmer.com/sds/23225.pdf
https://dept.harpercollege.edu/chemistry/sds/CHM201/Cyclohexene.pdf
https://pim-resources.coleparmer.com/sds/23225.pdf
https://pim-resources.coleparmer.com/sds/23225.pdf
https://pim-resources.coleparmer.com/sds/23225.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/c102601
https://pim-resources.coleparmer.com/sds/23225.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatibilities: Keep away from incompatible substances such as strong oxidizing agents.

[1]

Ignition Sources: Ensure the storage area is free from heat, sparks, and open flames.[1]

Emergency Response Procedures
Immediate and appropriate action is required in the event of an emergency.

5.1. Spills and Leaks

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Ignition Sources: Remove all sources of ignition immediately.[1]

Containment: Use proper personal protective equipment. Absorb the spill with an inert, non-

combustible material such as vermiculite, sand, or earth.[1]

Collection: Use spark-proof tools to collect the absorbed material and place it into a suitable,

sealed container for disposal.[1]

5.2. First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention.[1]

Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide

artificial respiration. If breathing is difficult, administer oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[1]
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5.3. Fire Fighting

Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or

water spray.[4] Water may be ineffective but can be used to cool fire-exposed containers.[4]

[5]

Protective Gear: Firefighters should wear full protective gear and a self-contained breathing

apparatus (SCBA).[1]

Hazards: Vapors are heavier than air and may form an explosive mixture with air, potentially

traveling to an ignition source and flashing back.[1][5]

Disposal Plan
Cyclohexene sulfide must be disposed of as hazardous waste.

Classification: Chemical waste generators must determine if a discarded chemical is

classified as a hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1]

Regulations: Consult federal, state, and local hazardous waste regulations to ensure

complete and accurate classification and disposal.[1]

Procedure: Dispose of the contents and container at an approved waste disposal plant. Do

not mix with other waste. Handle uncleaned containers as you would the product itself.

Quantitative Data Summary
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Property Value Reference

CAS Number 286-28-2 [1][6]

Molecular Formula C6H10S [3][6]

Molecular Weight 114.21 g/mol [6]

Appearance Clear, colorless liquid [1]

Odor Stench [1]

Flash Point 50 °C (122 °F) - closed cup [3][7]

Boiling Point 55-58 °C at 12 mmHg [3]

Refractive Index n20/D 1.527 [3]

Storage Temperature 2-8°C [3]

Workflow for Handling Cyclohexene Sulfide
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Caption: Workflow for the safe handling of Cyclohexene sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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